Cas no 1006469-47-1 (1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid)

1006469-47-1 structure
Product name:1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
- 1-(2-hydroxyethyl)pyrazole-4-carboxylic acid
- BBL104352
- MFCD06804917
- DB-097460
- 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylicacid
- Z317041794
- KS-7014
- CS-0058339
- AKOS000184873
- STL414481
- 1006469-47-1
- SCHEMBL18038382
- EN300-230192
- E80926
-
- MDL: MFCD06804917
- Inchi: InChI=1S/C6H8N2O3/c9-2-1-8-4-5(3-7-8)6(10)11/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: NUHXGWJMJWTPGI-UHFFFAOYSA-N
- SMILES: C(CO)N1C=C(C=N1)C(=O)O
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 402.6±25.0 °C at 760 mmHg
- Flash Point: 197.3±23.2 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-230192-0.5g |
1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 95% | 0.5g |
$231.0 | 2024-06-20 | |
Chemenu | CM331324-250mg |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 95%+ | 250mg |
$485 | 2021-08-18 | |
Chemenu | CM331324-1g |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 95%+ | 1g |
$329 | 2023-02-03 | |
TRC | B443933-50mg |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic Acid |
1006469-47-1 | 50mg |
$ 115.00 | 2022-06-07 | ||
Enamine | EN300-230192-0.05g |
1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
Enamine | EN300-230192-2.5g |
1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 95% | 2.5g |
$545.0 | 2024-06-20 | |
eNovation Chemicals LLC | Y1255207-100mg |
1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 98% | 100mg |
$115 | 2024-06-07 | |
Advanced ChemBlocks | H-8574-1G |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 97% | 1G |
$970 | 2023-09-15 | |
Ambeed | A226356-1g |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 98% | 1g |
$326.0 | 2025-03-16 | |
A2B Chem LLC | AE25554-1g |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid |
1006469-47-1 | 98% | 1g |
$350.00 | 2024-04-20 |
1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Related Literature
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1. Back matter
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1006469-47-1)1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid

Purity:99%
Quantity:1g
Price ($):266.0